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Compound of Interest

Compound Name: 2,2',4,4',6'-Pentahydroxychalcone

Cat. No.: B10841250 Get Quote

An In-depth Technical Guide on the Core Chemical and Physical Properties of 2,2',4,4',6'-
Pentahydroxychalcone

This guide provides a detailed overview of the chemical and physical properties, experimental

protocols, and biological activities of 2,2',4,4',6'-Pentahydroxychalcone. Due to the limited

availability of data for this specific isomer, information on the closely related and more

extensively studied 2',4',6',3,4-Pentahydroxychalcone (Eriodictyol chalcone) is also included for

comparative purposes. This document is intended for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
Pentahydroxychalcones are a class of natural and synthetic flavonoids characterized by a

three-carbon α,β-unsaturated carbonyl system linking two substituted aromatic rings. The

properties of these compounds can vary significantly based on the position of the hydroxyl

groups.

Quantitative Data Summary
The following tables summarize the available quantitative data for 2,2',4,4',6'-
Pentahydroxychalcone and the related isomer, 2',4',6',3,4-Pentahydroxychalcone.

Table 1: Physicochemical Properties of Pentahydroxychalcones
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Property
2,2',4,4',6'-
Pentahydroxychalcone

2',4',6',3,4-
Pentahydroxychalcone
(Eriodictyol chalcone)

Molecular Formula C₁₅H₁₂O₆[1] C₁₅H₁₂O₆[2][3]

Molecular Weight 288.25 g/mol [1] 288.25 g/mol [2][3]

Boiling Point Data not available 595.90 °C[2]

Melting Point Not well-defined[4] Data not available

CAS Number Not available 73692-51-0[2][5]

Qualitative Properties
Solubility:

2,2',4,4',6'-Pentahydroxychalcone: Soluble in sodium hydroxide solution and acetone;

slightly soluble in ethyl alcohol and acetic acid; insoluble in diethyl ether, water, and

benzene.[4]

2',4',6',3,4-Pentahydroxychalcone: Soluble in organic solvents such as ethanol and dimethyl

sulfoxide (DMSO); insoluble in water.[6]

Appearance:

2,2',4,4',6'-Pentahydroxychalcone: Red powder.[4]

2',4',6',3,4-Pentahydroxychalcone: Yellow crystalline powder.[6]

Experimental Protocols
The synthesis of chalcones is most commonly achieved through the Claisen-Schmidt

condensation of an acetophenone with a benzaldehyde, which can be catalyzed by an acid or

a base.

Synthesis of 2,2',4,4',6'-Pentahydroxychalcone
The following protocol is based on a patented synthesis method.[4]
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Materials:

Dry phloroacetophenone (16.8 g, 0.1 mol)

2,4-dihydroxy-benzaldehyde

Acetic acid (50 cc)

Stirrer

Procedure:

Dissolve 16.8 g (0.1 mol) of dry phloroacetophenone in 50 cc of acetic acid in a flask

equipped with a stirrer.

Add the 2,4-dihydroxy-benzaldehyde to the solution.

Stir the mixture to ensure homogeneity.

The product is typically isolated by precipitation with water and then purified.

General Workflow for Chalcone Synthesis
The following diagram illustrates a general workflow for the synthesis and characterization of

chalcones.
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Caption: General workflow for chalcone synthesis.

Biological Activities and Signaling Pathways
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Chalcones exhibit a wide range of biological activities, including antioxidant, anti-inflammatory,

and anticancer properties.[6][7][8][9][10][11][12] The biological effects of these compounds are

often mediated through their interaction with various cellular signaling pathways. While specific

pathways for 2,2',4,4',6'-Pentahydroxychalcone have not been elucidated, the pathways

modulated by the related flavanone, eriodictyol, provide valuable insights.

Eriodictyol has been shown to modulate pathways involved in oxidative stress and

inflammation, such as the Nrf2/ARE, NF-κB, PI3K/Akt, and MAPK signaling pathways.[13][14] It

is plausible that pentahydroxychalcones interact with similar pathways.

Plausible Signaling Pathway for
Pentahydroxychalcone's Anti-inflammatory and
Antioxidant Effects
The following diagram illustrates a potential signaling pathway through which a

pentahydroxychalcone may exert its antioxidant and anti-inflammatory effects, based on the

known activities of related flavonoids.
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Caption: Plausible signaling pathway for pentahydroxychalcone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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